Cas no 872107-76-1 (N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide)

• Product Name: N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide
• CAS No: 872107-76-1
• MF: C₁₅H₂₁ClN₂O₄S
• MW: 360.856241941452
• CID: 844425
• PubChem ID: 7131389
• Update Time: 2025-07-22

N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(AZEPAN-1-YLSULFONYL)-2-METHOXYPHENYL]-2-CHLOROACETAMIDE
• N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide
• Z118430536
• J-523348
• PD194184
• EN300-15133
• SB83711
• N-(5-(Azepan-1-ylsulfonyl)-2-methoxyphenyl)-2-chloroacetamide
• UPCMLD0ENAT5455316:001
• AKOS001183806
• 872107-76-1
• G76219

• MDL： MFCD07686046
• Inchi： 1S/C15H21ClN2O4S/c1-22-14-7-6-12(10-13(14)17-15(19)11-16)23(20,21)18-8-4-2-3-5-9-18/h6-7,10H,2-5,8-9,11H2,1H3,(H,17,19)
• InChI Key： BGQZHQYOHAZNRK-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C=CC(=C1)S(N1CCCCCC1)(=O)=O)OC)=O

Computed Properties

• Exact Mass: 360.0910560g/mol
• Monoisotopic Mass: 360.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.1Ų

Additional information on N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide

Comprehensive Overview of N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide (CAS No. 872107-76-1)

N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide (CAS No. 872107-76-1) is a specialized organic compound with a unique molecular structure that combines an azepane ring, a sulfonyl group, and a chloroacetamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the sulfonyl group enhances its binding affinity to biological targets, while the chloroacetamide moiety contributes to its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide has increased, particularly in the context of targeted drug design and enzyme inhibition studies. Researchers are exploring its potential as a scaffold for developing novel therapeutics, especially in areas such as cancer research and neurodegenerative diseases. The compound's ability to modulate specific enzymatic pathways has also made it a subject of interest in precision agriculture, where it could be used to develop next-generation plant growth regulators.

The synthesis of CAS No. 872107-76-1 involves multi-step organic reactions, including sulfonylation and amide coupling. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given its complex structure, the compound is often customized for specific research applications, with modifications to its azepane or methoxyphenyl groups to enhance solubility or bioavailability.

From an industrial perspective, N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide is typically supplied as a high-purity powder or crystalline solid. Storage recommendations include keeping it in a cool, dry environment, protected from light and moisture to maintain stability. Safety data sheets (SDS) emphasize standard laboratory handling practices, such as the use of gloves and goggles, to minimize exposure risks.

Emerging trends in green chemistry have also influenced the production and application of this compound. Researchers are investigating eco-friendly synthetic routes to reduce waste and energy consumption, aligning with global sustainability goals. Additionally, the rise of AI-driven drug discovery has highlighted the importance of compounds like CAS No. 872107-76-1, as they serve as valuable inputs for machine learning models predicting molecular interactions.

For those seeking further technical details, peer-reviewed studies on N-[5-(azepane-1-sulfonyl)-2-methoxyphenyl]-2-chloroacetamide are available in journals focusing on medicinal chemistry and organic synthesis. Its inclusion in commercial compound libraries further underscores its relevance in high-throughput screening campaigns aimed at identifying new bioactive molecules.

In summary, CAS No. 872107-76-1 represents a promising chemical entity with broad applicability across multiple scientific disciplines. Its unique structural features and functional groups make it a compelling candidate for ongoing and future research endeavors, particularly in the realms of drug development and agricultural innovation.